N-(N-(lysergyl)-alanyl)-phenylalanyl-proline lactam
N-(N-(lysergyl)-alanyl)-phenylalanyl-proline lactam
Brand Name:
Vulcanchem
CAS No.:
115464-33-0
VCID:
VC0048771
InChI:
InChI=1S/C33H35N5O4/c1-19(31(40)38-28(14-20-8-4-3-5-9-20)32(41)37-13-7-12-26(37)33(38)42)35-30(39)22-15-24-23-10-6-11-25-29(23)21(17-34-25)16-27(24)36(2)18-22/h3-6,8-11,15,17,19,22,26-28,34H,7,12-14,16,18H2,1-2H3,(H,35,39)
SMILES:
CC(C(=O)N1C(C(=O)N2CCCC2C1=O)CC3=CC=CC=C3)NC(=O)C4CN(C5CC6=CNC7=CC=CC(=C67)C5=C4)C
Molecular Formula:
C33H35N5O4
Molecular Weight:
565.7 g/mol
N-(N-(lysergyl)-alanyl)-phenylalanyl-proline lactam
CAS No.: 115464-33-0
Main Products
VCID: VC0048771
Molecular Formula: C33H35N5O4
Molecular Weight: 565.7 g/mol
| CAS No. | 115464-33-0 |
|---|---|
| Product Name | N-(N-(lysergyl)-alanyl)-phenylalanyl-proline lactam |
| Molecular Formula | C33H35N5O4 |
| Molecular Weight | 565.7 g/mol |
| IUPAC Name | N-[1-(3-benzyl-1,4-dioxo-6,7,8,8a-tetrahydro-3H-pyrrolo[1,2-a]pyrazin-2-yl)-1-oxopropan-2-yl]-7-methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide |
| Standard InChI | InChI=1S/C33H35N5O4/c1-19(31(40)38-28(14-20-8-4-3-5-9-20)32(41)37-13-7-12-26(37)33(38)42)35-30(39)22-15-24-23-10-6-11-25-29(23)21(17-34-25)16-27(24)36(2)18-22/h3-6,8-11,15,17,19,22,26-28,34H,7,12-14,16,18H2,1-2H3,(H,35,39) |
| Standard InChIKey | LIASNZIDGPIYBA-UHFFFAOYSA-N |
| SMILES | CC(C(=O)N1C(C(=O)N2CCCC2C1=O)CC3=CC=CC=C3)NC(=O)C4CN(C5CC6=CNC7=CC=CC(=C67)C5=C4)C |
| Canonical SMILES | CC(C(=O)N1C(C(=O)N2CCCC2C1=O)CC3=CC=CC=C3)NC(=O)C4CN(C5CC6=CNC7=CC=CC(=C67)C5=C4)C |
| Synonyms | (L-Ala,L-Phe,D-Phe)-isomer of N-(N-(lysergyl)-alanyl)-phenylalanyl-proline lactam LAPPL N-(N-(lysergyl)-Ala-)-Phe-Pro-lactam N-(N-(lysergyl)-alanyl)-phenylalanyl-proline lactam |
| PubChem Compound | 195146 |
| Last Modified | Nov 11 2021 |
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